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Ynoates, electron-deficient alkynes bearing a carbonyl group, have emerged as exceptionally

versatile building blocks in modern organic synthesis. Their unique electronic structure,

characterized by a polarized carbon-carbon triple bond, renders them susceptible to a wide

array of chemical transformations, including cycloadditions, nucleophilic additions, and metal-

catalyzed reactions. This reactivity has been harnessed for the efficient construction of complex

molecular architectures and heterocycles, many of which are relevant to drug discovery and

development.[1][2]

However, the high reactivity of ynoates can also lead to complex reaction pathways and

unexpected products. Understanding and predicting the outcomes of these reactions is

paramount for their effective utilization. This is where theoretical and computational chemistry

provides an indispensable toolkit. By modeling reactions at the quantum mechanical level, we

can elucidate intricate mechanisms, rationalize selectivity, and predict reactivity trends, thereby

guiding experimental design and accelerating the discovery process.[3][4]

This guide, intended for researchers and drug development professionals, provides an in-depth

exploration of the theoretical calculations used to study ynoate reactivity. We will move beyond

a simple recitation of methods to explain the causality behind computational choices, offering a
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framework for designing, executing, and interpreting theoretical studies in this exciting field.

The focus will be on Density Functional Theory (DFT), the workhorse of modern computational

organic chemistry, and its application to unraveling the complex and fascinating reactivity of

ynoates.

Pillar 1: The Computational Chemist's Toolkit for
Reactivity
At the heart of modern reactivity studies lies a set of powerful computational tools.

Understanding their principles is key to interpreting the results and designing robust

computational experiments.

Density Functional Theory (DFT): The Pragmatic Choice
DFT has become the predominant method for studying organic reactions due to its favorable

balance of accuracy and computational cost.[4] It allows for the investigation of relatively large

molecular systems, which is crucial when dealing with complex substrates and catalysts. The

core idea of DFT is that the energy of a system can be determined from its electron density, a

simpler quantity to handle than the many-electron wavefunction.[4]

The choice of the specific functional and basis set is a critical decision in any DFT study.

Functionals: Functionals like M06-2X are often favored for kinetic studies and reactions

involving non-covalent interactions, while B3LYP remains a widely used general-purpose

functional.[3][5]

Basis Sets: Basis sets such as 6-31G(d) or the more extensive Def2TZVP are commonly

employed to describe the spatial distribution of electrons.[3][6]

Mapping the Reaction Landscape: Transition State
Theory
Chemical reactions can be visualized as traversing a multi-dimensional potential energy

surface (PES). Reactants and products reside in energy minima, and the path between them

proceeds over an energy barrier. The highest point along the lowest-energy path is the

transition state (TS), a first-order saddle point on the PES.[7][8]
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According to Transition State Theory (TST), the rate of a reaction is determined by the Gibbs

free energy difference between the reactants and the transition state (ΔG‡), known as the

activation energy.[8] A primary goal of computational studies is to locate the geometries of

these fleeting transition states and calculate their energies.

A key diagnostic for a correctly identified transition state is the presence of exactly one

imaginary vibrational frequency.[9] Animation of this frequency corresponds to the motion along

the reaction coordinate—the atomic movements that transform reactants into products.[7]

Deeper Mechanistic Insights: Advanced Analysis
To move beyond simple energy calculations, several analytical methods can be employed:

Distortion/Interaction Analysis (Activation Strain Model): This model deconstructs the

activation energy into two components: the distortion energy required to deform the

reactants into their transition state geometries, and the interaction energy gained from the

favorable orbital and electrostatic interactions between the distorted fragments. This analysis

is invaluable for understanding the origins of reaction barriers and selectivity.[10]

Intrinsic Reaction Coordinate (IRC) Calculations: An IRC calculation maps the minimum

energy path connecting a transition state to its corresponding reactants and products,

confirming that the located TS is indeed the correct one for the reaction of interest.[8]

Pillar 2: Unraveling Ynoate Reaction Mechanisms
Through Computation
The true power of theoretical calculations is revealed when applied to specific reaction classes.

DFT studies have provided profound insights into how ynoates participate in cycloadditions,

nucleophilic additions, and catalyzed transformations.

Cycloaddition Reactions: Concerted vs. Stepwise
Pathways
Ynolates, the conjugate bases of ynoates, are potent nucleophiles and can initiate a variety of

cycloaddition reactions.[11][12] Computational studies are essential for distinguishing between
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concerted (single-step) and stepwise (multi-step) mechanisms, which can have significant

stereochemical implications.

For instance, in [3+2] cycloadditions, DFT calculations can determine whether the two new

bonds form simultaneously or sequentially through a zwitterionic or diradical intermediate.[3]

[13] The relative energies of the transition states for competing pathways reveal the most likely

mechanism.[13] Similarly, for [2+2] cycloadditions, computations can elucidate the nature of the

intermediates and explain the observed regioselectivity.[1][14]

Reaction Coordinate Diagram: [3+2] Cycloaddition
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Caption: Generalized energy profile for concerted vs. stepwise cycloadditions.

Nucleophilic Addition: Rationalizing Regio- and
Stereoselectivity
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The electron-deficient nature of the ynoate triple bond makes it an excellent Michael acceptor.

Nucleophiles such as phosphines can add in a conjugate fashion.[15][16] Computational

studies can predict the preferred site of attack (α vs. β carbon) and explain the kinetic versus

thermodynamic control of diastereoselectivity by comparing the activation energies for the

formation of different stereoisomers.[15]

Table 1: Calculated Activation Free Energies (ΔG‡) for Competing Nucleophilic Addition

Pathways

Nucleophile Pathway Substrate ΔG‡ (kcal/mol)
Predicted
Outcome

PPh₃
1,3-Addition

(syn)
Oligoynoate 18.3

Kinetically

favored

PPh₃
1,3-Addition

(anti)
Oligoynoate 19.2

Kinetically

disfavored

Amine
Aminolysis

(concerted)
Acyl Intermediate 15.5

Competitive

pathway

Amine
Aminolysis

(stepwise)
Acyl Intermediate 17.2 Less favorable

Note: Data are illustrative and synthesized from typical values found in computational studies.

[15][17]

Metal and Acid Catalysis: Elucidating Catalytic Cycles
Gold catalysts are particularly effective at activating the triple bond of ynoates and related

compounds towards nucleophilic attack.[18][19][20] DFT calculations are instrumental in

mapping out the entire catalytic cycle, identifying the structures of key intermediates (e.g., gold-

π-alkyne complexes, vinyl-gold species), and determining the rate-limiting step.[1][18] This

knowledge is critical for optimizing catalyst structure and reaction conditions.

Similarly, Brønsted acid catalysis can proceed via protonation of the ynoate, leading to highly

reactive keteniminium intermediates.[2] Computational analysis can confirm the structure of
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these intermediates and model their subsequent reactions, explaining how different starting

materials can lead to divergent reaction outcomes.[2][21]

Pillar 3: A Practical Guide—The Computational
Workflow
For a scientist aiming to investigate a novel ynoate reaction, a structured computational

workflow is essential. This self-validating process ensures the reliability and reproducibility of

the findings.

Step-by-Step Computational Protocol
Geometry Optimization of Stationary Points:

Objective: Find the lowest energy structures for all reactants, intermediates, and products.

Method: Perform geometry optimizations using a chosen DFT functional and basis set

(e.g., B3LYP/6-31G(d)).

Validation: Confirm that each optimized structure is a true minimum by performing a

frequency calculation. All vibrational frequencies must be real (positive).

Transition State Searching:

Objective: Locate the transition state structure connecting reactants and products (or

intermediates).

Method: Use a TS search algorithm (e.g., Berny optimization, Synchronous Transit-Guided

Quasi-Newton). An initial guess for the TS geometry is often constructed based on the

reactant and product structures.

Validation: A successful TS optimization must yield a structure with exactly one imaginary

frequency.

Confirmation of the Reaction Pathway:

Objective: Verify that the located TS connects the intended reactants and products.
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Method: Perform an Intrinsic Reaction Coordinate (IRC) calculation starting from the TS

geometry.

Validation: The IRC path must lead downhill from the TS to the correct reactant and

product minima on the potential energy surface.

High-Accuracy Energy Calculations:

Objective: Obtain more accurate electronic energies for all stationary points.

Method: Perform single-point energy calculations on the optimized geometries using a

higher-level functional and a larger basis set (e.g., M06-2X/Def2TZVP).

Rationale: This approach provides a better estimate of the reaction and activation energies

without the prohibitive cost of optimizing geometries at the higher level of theory.

Inclusion of Solvation and Thermal Effects:

Objective: Calculate Gibbs free energies (G) to compare with experimental conditions.

Method: Add thermal corrections (from the frequency calculations) to the single-point

energies. Apply a continuum solvation model (e.g., PCM, SMD) to account for the effect of

the solvent.

Validation: The final reported values (ΔG and ΔG‡) represent the most complete

theoretical prediction of the reaction's thermodynamic and kinetic profile.
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Caption: A standard workflow for computational reaction mechanism analysis.
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Bridging Theory and Experiment: Impact on Drug
Development
The insights gained from theoretical calculations on ynoate reactivity have direct implications

for drug development.

Rational Reaction Design: By predicting the feasibility of different reaction pathways,

computational chemistry helps chemists prioritize synthetic routes that are more likely to

succeed, saving time and resources.[1]

Controlling Selectivity: Understanding the origins of regio- and stereoselectivity allows for the

rational design of substrates and catalysts to favor the formation of a single desired product

—a crucial requirement in the synthesis of chiral drug molecules.[22]

Transition State Analogue Inhibitors: A deep understanding of a reaction's transition state

structure, derived from computational analysis, can guide the design of transition state

analogues.[23] These stable molecules mimic the geometry and electronics of the fleeting

transition state and can act as potent enzyme inhibitors, a powerful strategy in drug design.

[23][24] The principles of "click chemistry," often involving reactions with alkynes, are

increasingly used in drug discovery for their efficiency and specificity, and computational

studies underpin the development of these bioorthogonal reactions.[25][26]

Conclusion and Future Outlook
Theoretical calculations, primarily using DFT, have become an indispensable partner to

experimental chemistry in the study of ynoate reactivity. They provide a powerful lens through

which we can view the intricate dance of atoms during a chemical reaction, revealing

mechanisms, rationalizing outcomes, and predicting new possibilities. For researchers in

organic synthesis and drug development, leveraging these computational tools is no longer a

niche specialty but a core component of modern molecular design.

Looking ahead, the synergy between computation and experiment will only grow stronger. The

continued development of more accurate and efficient computational methods, combined with

machine learning approaches, promises to further enhance our predictive capabilities.[27] This

will enable the in silico design of novel ynoate-based reactions and the rapid identification of
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new molecular entities with therapeutic potential, ultimately accelerating the journey from

fundamental chemical reactivity to life-saving medicines.

References
Shindo, M. (2009). Ynolate Anions. Chemical Society Reviews. Royal Society of Chemistry.

[Link]

G. de la Torre, A. (2016). Divergent ynamide reactivity in the presence of azides – an

experimental and computational study. Chemical Science. Royal Society of Chemistry. [Link]

de la Torre, A. G., et al. (2016). Divergent ynamide reactivity in the presence of azides – an

experimental and computational study. PMC. [Link]

Wang, M., et al. (2014). Nucleophilic conjugate 1,3-addition of phosphines to oligoynoates.

ResearchGate. [Link]

Shindo-Kano Laboratory. Ynolates. Shindo-Kano Laboratory. [Link]

Yang, D., et al. (2018). A computational study on the mechanism of ynamide-mediated amide

bond formation from carboxylic acids and amines. Organic & Biomolecular Chemistry. Royal

Society of Chemistry. [Link]

Shindo, M., & Iwata, T. (2022). Cycloaddition Initiated by Ynolates: High-Energy Dianion

Equivalents as a Molecular Glue. Kyushu University. [Link]

Chiacchio, M. A., & Legnani, L. (2024). Density Functional Theory Calculations: A Useful Tool

to Investigate Mechanisms of 1,3-Dipolar Cycloaddition Reactions. MDPI. [Link]

Sivatomsin, S., et al. (2015). A computational study of the activation of allenoates by Lewis

bases and the reactivity of intermediate adducts. Organic & Biomolecular Chemistry. Royal

Society of Chemistry. [Link]

Gati, W., & Evano, G. (2016). Asymmetric Synthesis with Ynamides: Unique Reaction

Control, Chemical Diversity and Applications. PMC. [Link]

Jiang, H., et al. (2023). Radical Coupling Initiated by Organophosphine Addition to Ynoates.

ResearchGate. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 15 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2009/cs/b811561h
https://pubs.rsc.org/en/content/articlelanding/2016/sc/c6sc01550a
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5952934/
https://www.researchgate.net/publication/263013000_Nucleophilic_conjugate_13-addition_of_phosphines_to_oligoynoates
http://www.chem.kyushu-u.ac.jp/~shindolab/research_e.html
https://pubs.rsc.org/en/content/articlelanding/2018/ob/c8ob01676a
https://kyushu-u.pure.elsevier.com/en/publications/cycloaddition-initiated-by-ynolates-high-energy-dianion-equivale
https://www.mdpi.com/1422-0067/25/2/1298
https://pubs.rsc.org/en/content/articlehtml/2015/ob/c5ob00940g
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5482381/
https://www.researchgate.net/publication/372338605_Radical_Coupling_Initiated_by_Organophosphine_Addition_to_Ynoates
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15328800?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Yamabe, T., et al. (1998). Theoretical Studies of Chemical Reactivity: Some Approaches and

Applications. Journal of the Chinese Chemical Society. [Link]

Jarmoc, M., et al. (2021). Kinetic Study on the Reactivity of Azanone (HNO) toward Cyclic C-

Nucleophiles. MDPI. [Link]

Liu, F., et al. (2021). Density Functional Theory Study of Mechanisms of [8 + 2]

Cycloadditions of Dienylfurans/Dienylisobenzofurans with DMAD. ACS Omega. [Link]

Yu, P. (2018). Computational Studies on the Reactivity, Selectivity and Molecular Dynamics

of Cycloaddition Reactions. eScholarship. [Link]

Rolph, M. S., et al. (2021). Click Nucleophilic Conjugate Additions to Activated Alkynes:

Exploring Thiol-yne, Amino-yne, and Hydroxyl-yne Reactions from (Bio)Organic to Polymer

Chemistry. Chemical Reviews. [Link]

Kacka, A., et al. (2023). The Puzzle of the New Type of Intermediate in the Course of [2 + 2]

Cycloaddition with the Participation of Conjugated Nitroalkenes: MEDT Computational Study.

MDPI. [Link]

Evano, G., et al. (2014). Gold-Catalyzed Reactions of Specially Activated Alkynes, Allenes,

and Alkenes. ResearchGate. [Link]

Bakos, É., et al. (2022). DFT mechanistic investigation of the 1,2‐reduction of α,β‐

unsaturated ynones. ChemistrySelect. [Link]

Chakrabarty, S., et al. (2012). Gold-catalyzed reactions of oxo-alkynes. Arkivoc. [Link]

Chiacchio, M. A., & Legnani, L. (2024). Density Functional Theory calculations: a useful tool

to investigate mechanisms of 1,3- dipolar cycloaddition reactions. BOA. [Link]

Jiang, H., et al. (2023). Radical Coupling Initiated by Organophosphine Addition to Ynoates.

PubMed. [Link]

Jiang, H., et al. (2023). Radical Coupling Initiated by Organophosphine Addition to Ynoates.

Monash University. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 15 Tech Support

https://www.researchgate.net/publication/250186177_Theoretical_Studies_of_Chemical_Reactivity_Some_Approaches_and_Applications
https://www.mdpi.com/1422-0067/22/23/12999
https://pubs.acs.org/doi/10.1021/acsomega.0c05335
https://escholarship.org/uc/item/42d2c1hz
https://pubs.acs.org/doi/10.1021/acs.chemrev.0c01281
https://www.mdpi.com/1422-0067/24/11/9525
https://www.researchgate.net/publication/262590209_Gold-Catalyzed_Reactions_of_Specially_Activated_Alkynes_Allenes_and_Alkenes
https://www.researchgate.net/publication/360492543_DFT_mechanistic_investigation_of_the_12-reduction_of_ab-unsaturated_ynones
https://www.arkat-usa.org/arkivoc-journal/browse-arkivoc/2012/i/
https://boa.unimib.it/handle/10281/420785
https://pubmed.ncbi.nlm.nih.gov/37458141/
https://research.monash.edu/en/publications/radical-coupling-initiated-by-organophosphine-addition-to-ynoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15328800?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


University of the West Indies. Transition States in Chemical Reactions: Tutorial and

Assignments. University of the West Indies at Mona. [Link]

Krenske, E. H. (2023). Computational Organic Chemistry: The Frontier for Understanding

and Designing Bioorthogonal Cycloadditions. PMC. [Link]

Toste, F. D., & Zhang, Z. (2010). Development of Catalysts and Ligands for Enantioselective

Gold Catalysis. PMC. [Link]

Schramm, V. L. (2011). Transition States, Analogues and Drug Development. PMC. [Link]

Williams, I. H. (2012). The Transition State and Cognate Concepts. eLS. [Link]

Schramm, V. L. (2005). Transition State Analysis Using Multiple Kinetic Isotope Effects:

Mechanisms of Enzymatic and Non-Enzymatic Glycoside Hydrolysis and Transfer.

ResearchGate. [Link]

SCM. (2023). Tips and Tricks for Transition State Searches for Click Reactions. Software for

Chemistry & Materials. [Link]

Yadav, M., et al. (2023). Click chemistry in drug development recent trends and application.

Research Journal of Pharmacy and Technology. [Link]

Niu, H., et al. (2021). Recent applications of click chemistry in drug discovery. PubMed. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pdf.benchchem.com [pdf.benchchem.com]

2. Divergent ynamide reactivity in the presence of azides – an experimental and
computational study - PMC [pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 15 Tech Support

https://www.mona.uwi.edu/chemistry/sites/default/files/chem/uploads/Transition_States.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10599540/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4018283/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3057813/
https://www.researchgate.net/publication/227976899_The_Transition_State_and_Cognate_Concepts
https://www.researchgate.net/publication/7568541_Transition_State_Analysis_Using_Multiple_Kinetic_Isotope_Effects_Mechanisms_of_Enzymatic_and_Non-Enzymatic_Glycoside_Hydrolysis_and_Transfer
https://www.scm.com/doc/Tutorials/Advanced/Transition_State_Search.html
https://rjptonline.org/HTML_Papers/Research%20Journal%20of%20Pharmacy%20and%20Technology__PID__2023-16-12-1.html
https://pubmed.ncbi.nlm.nih.gov/34296238/
https://www.benchchem.com/product/b15328800?utm_src=pdf-custom-synthesis#bc-rfq
https://pdf.benchchem.com/15167/Unraveling_Ynamide_Reactivity_A_Comparative_Guide_to_Computational_and_Experimental_Reaction_Pathway_Analysis.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6022194/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6022194/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15328800?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Density Functional Theory Calculations: A Useful Tool to Investigate Mechanisms of 1,3-
Dipolar Cycloaddition Reactions | MDPI [mdpi.com]

4. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]

5. A computational study of the activation of allenoates by Lewis bases and the reactivity of
intermediate adducts - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

6. Kinetic Study on the Reactivity of Azanone (HNO) toward Cyclic C-Nucleophiles | MDPI
[mdpi.com]

7. Transition States in Chemical Reactions: Tutorial and Assignments
[people.chem.ucsb.edu]

8. purehost.bath.ac.uk [purehost.bath.ac.uk]

9. scm.com [scm.com]

10. Computational Studies on the Reactivity, Selectivity and Molecular Dynamics of
Cycloaddition Reactions [escholarship.org]

11. Ynolate anions - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

12. kyushu-u.elsevierpure.com [kyushu-u.elsevierpure.com]

13. chem.pku.edu.cn [chem.pku.edu.cn]

14. mdpi.com [mdpi.com]

15. researchgate.net [researchgate.net]

16. researchgate.net [researchgate.net]

17. A computational study on the mechanism of ynamide-mediated amide bond formation
from carboxylic acids and amines - Organic & Biomolecular Chemistry (RSC Publishing)
[pubs.rsc.org]

18. researchgate.net [researchgate.net]

19. arkat-usa.org [arkat-usa.org]

20. Development of Catalysts and Ligands for Enantioselective Gold Catalysis - PMC
[pmc.ncbi.nlm.nih.gov]

21. Divergent ynamide reactivity in the presence of azides – an experimental and
computational study - Chemical Science (RSC Publishing) [pubs.rsc.org]

22. Asymmetric Synthesis with Ynamides: Unique Reaction Control, Chemical Diversity and
Applications - PMC [pmc.ncbi.nlm.nih.gov]

23. Transition States, Analogues and Drug Development - PMC [pmc.ncbi.nlm.nih.gov]

24. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 15 Tech Support

https://www.mdpi.com/1422-0067/25/2/1298
https://www.mdpi.com/1422-0067/25/2/1298
https://repository.kulib.kyoto-u.ac.jp/bitstream/2433/157084/2/D_Sakata_Ken.pdf
https://pubs.rsc.org/en/content/articlelanding/2014/ob/c4ob01177e
https://pubs.rsc.org/en/content/articlelanding/2014/ob/c4ob01177e
https://www.mdpi.com/1422-0067/22/23/12982
https://www.mdpi.com/1422-0067/22/23/12982
https://people.chem.ucsb.edu/kahn/kalju/chem126/public/qm_ts_optim.html
https://people.chem.ucsb.edu/kahn/kalju/chem126/public/qm_ts_optim.html
https://purehost.bath.ac.uk/ws/portalfiles/portal/203702924/Transition_state_preprint.pdf
https://www.scm.com/doc/Tutorials/StructureAndReactivity/TipsAndTricksForTS.html
https://escholarship.org/uc/item/1jk894mq
https://escholarship.org/uc/item/1jk894mq
https://pubs.rsc.org/en/content/articlelanding/1998/cs/a827367z
https://kyushu-u.elsevierpure.com/en/publications/cycloaddition-initiated-by-ynolates-high-energy-dianion-equivalen/
https://www.chem.pku.edu.cn/zxyu/docs/2021-03/20210317090907322338.pdf
https://www.mdpi.com/1420-3049/30/11/2410
https://www.researchgate.net/publication/263324674_Nucleophilic_conjugate_13-addition_of_phosphines_to_oligoynoates
https://www.researchgate.net/publication/370803725_Radical_coupling_initiated_by_organophosphine_addition_to_ynoates
https://pubs.rsc.org/en/content/articlelanding/2017/ob/c7ob01378g
https://pubs.rsc.org/en/content/articlelanding/2017/ob/c7ob01378g
https://pubs.rsc.org/en/content/articlelanding/2017/ob/c7ob01378g
https://www.researchgate.net/publication/346248971_Gold-Catalyzed_Reactions_of_Specially_Activated_Alkynes_Allenes_and_Alkenes
https://www.arkat-usa.org/get-file/19112/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3960333/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3960333/
https://pubs.rsc.org/en/content/articlelanding/2016/sc/c6sc01945e
https://pubs.rsc.org/en/content/articlelanding/2016/sc/c6sc01945e
https://pmc.ncbi.nlm.nih.gov/articles/PMC8383824/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8383824/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3560411/
https://www.researchgate.net/publication/251449780_Transition_State_Analysis_Using_Multiple_Kinetic_Isotope_Effects_Mechanisms_of_Enzymatic_and_Non-Enzymatic_Glycoside_Hydrolysis_and_Transfer
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15328800?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


25. rjptonline.org [rjptonline.org]

26. Recent applications of click chemistry in drug discovery - PubMed
[pubmed.ncbi.nlm.nih.gov]

27. Computational Organic Chemistry: The Frontier for Understanding and Designing
Bioorthogonal Cycloadditions - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Introduction: The Rising Prominence of Ynoates and the
Predictive Power of Computation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15328800/docs#introduction-the-rising-prominence-
of-ynoates-and-the-predictive-power-of-computation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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